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This guide provides an objective comparison of the durability performance of M25 grade
concrete, supported by experimental data. It aims to validate established durability models by
juxtaposing their theoretical predictions with real-world experimental outcomes. M25 concrete,
with a characteristic compressive strength of 25 MPa after 28 days, is a widely used material in
construction, making the assessment of its long-term durability crucial for ensuring structural
integrity and service life.[1]

M25 Concrete: Properties and Mix Design

M25 concrete is typically designed as a performance-based mix rather than a fixed nominal
mix, with a common nominal ratio being 1:1:2 (cement:sand:aggregate).[2][3] The precise
proportions are determined through a mix design process, as outlined in standards like 1S
10262:2019, to achieve the target mean strength and desired durability characteristics.[4]

Table 1: Typical Mix Proportions for M25 Concrete
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Component Proportion
Cement 1

Fine Aggregate (Sand) 1

Coarse Aggregate 2
Water-Cement Ratio 0.45-0.50

Durability Parameters: Experimental Data

The durability of concrete is its ability to resist weathering action, chemical attack, and abrasion
while maintaining its desired engineering properties. This section presents experimental data
for key durability parameters of M25 concrete.

Compressive Strength

Compressive strength is a fundamental indicator of concrete quality and is directly related to its

durability.
. . Compressive Strength
Study Curing Time
(MPa)
Study with Carbon Fibers[4] 7 Days 20.3
14 Days 26.3
28 Days 31.7
Water Absorption

Water absorption provides an indication of the porosity of the concrete, which influences its

susceptibility to the ingress of harmful substances.

Study Curing Time Water Absorption (%)

Study with Cinder Aggregate[1] 28 Days 2.53
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Sulphate Attack Resistance

Sulphate attack can lead to expansion, cracking, and deterioration of concrete. The resistance
to this attack is a critical durability parameter in sulphate-rich environments.

Reduction in
. pH of Sulphate .
Study Exposure Duration Compressive

Solution
Strength (%)

The Effect of Sulfate
Attack on Physical 75 Days 4.0 11.2

Properties of Concrete

75 Days 5.0 10.2
75 Days 6.0 8.0
90 Days 4.0 14.8
90 Days 5.0 12.34
90 Days 6.0 8.6

Chloride lon Penetrability

The resistance to chloride ion penetration is crucial for reinforced concrete structures, as
chlorides can induce corrosion of the steel reinforcement. The Rapid Chloride Permeability Test
(RCPT) is a common method to assess this property, with the results expressed in terms of the
total charge passed in Coulombs.

T Chloride
otal Charge
Study Curing Time . Permeability Class

Passed (Coulombs)
(ASTM C1202)

RCPT Test Values For

28 Days 1260.45 Low to Moderate
m25 Grade[2]

Durability Models and Their Validation
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This section explores established durability models and validates them using the experimental
data presented above.

Chloride Ingress Models

Theoretical Framework: The ingress of chloride ions into concrete is often modeled using Fick's
second law of diffusion. Several service life prediction models, such as Life-365™, DuraCrete,
and ClinConc, are based on this principle.[5][6] These models predict the time it takes for the
chloride concentration at the level of the reinforcement to reach a critical threshold, thereby
initiating corrosion.

Validation: The RCPT value of 1260.45 Coulombs for M25 concrete places it in the "Low to
Moderate" permeability class according to ASTM C1202.[2] This experimental result can be
used as an input parameter in models like Life-365™ to predict the service life of a structure
under specific exposure conditions. The model's prediction can then be compared with long-
term field data from structures built with M25 concrete to validate its accuracy.

Durability Modeling Experimental Validation
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Workflow for Chloride Ingress Model Validation.

Carbonation Models

Theoretical Framework: Concrete carbonation is the process by which atmospheric carbon
dioxide penetrates the concrete and reacts with calcium hydroxide, reducing the pH of the pore
solution. This can lead to the corrosion of reinforcing steel. Carbonation depth is often
predicted using models that relate it to the square root of time, influenced by factors such as
the water-cement ratio, cement type, and environmental conditions.[7]
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Validation: Due to the lack of specific, publicly available long-term carbonation data for a
standard M25 mix, a direct validation is challenging. However, we can illustrate the validation
process. For a concrete with a similar water-cement ratio to M25, a natural carbonation
coefficient (k) can be derived from experimental studies. This 'k’ value can then be used in a
simple predictive model:

d=k*t

where:

e dis the carbonation depth

e ks the carbonation coefficient
e tistime

The predicted depth can then be compared against measurements from accelerated
carbonation tests or long-term exposure of similar concrete mixes.

Experimental Data-(/ ive) Carb i

Carbonation Coefficient () Carbonation Model (d = k * u221At)
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lllustrative Workflow for Carbonation Model Validation.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Compressive Strength Test (As per IS 516)
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e Specimen Preparation: Concrete cubes of 150mm x 150mm x 150mm are cast from the M25
mix.

e Curing: The specimens are cured in water at a specified temperature for 7, 14, and 28 days.

e Testing: The cubes are placed in a compression testing machine and a load is applied at a
constant rate until failure.

o Calculation: The compressive strength is calculated by dividing the maximum load by the
cross-sectional area of the cube.

Water Absorption Test (As per ASTM C642)

e Specimen Preparation: Cured concrete specimens are oven-dried at a temperature of 100-
110°C for not less than 24 hours.

e Dry Weight: The constant mass of the oven-dried sample (Wd) is recorded.

e Immersion: The dried specimens are immersed in water at room temperature for not less
than 48 hours.

o Saturated Surface-Dry Weight: The specimens are removed from the water, and the surface
water is wiped off. The saturated surface-dry weight (Wssd) is recorded.

o Calculation: The water absorption is calculated as: ((Wssd - Wd) / Wd) * 100%.

Sulphate Attack Test

e Specimen Preparation: Concrete cubes are cast and cured for 28 days in water.

« Initial Measurement: The initial compressive strength and weight of the specimens are
recorded.

e Immersion: The specimens are immersed in a sulphate solution of a specific concentration
and pH.

o Exposure: The specimens are kept in the solution for a specified duration (e.g., 75 and 90
days), with the solution being replaced at regular intervals.
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Final Measurement: After the exposure period, the specimens are removed, washed, and
tested for compressive strength and weight loss. The reduction in strength is then calculated.

Rapid Chloride Permeability Test (RCPT) (As per ASTM
C1202)

Specimen Preparation: A 50 mm thick slice is cut from a 100 mm diameter concrete cylinder.
The specimen is vacuum-saturated with water.

Test Setup: The specimen is placed between two cells. One cell is filled with a 3.0% NaCl
solution (negative terminal) and the other with a 0.3 N NaOH solution (positive terminal).

Procedure: A potential difference of 60 V DC is applied across the specimen for 6 hours.
Measurement: The current passing through the specimen is recorded at regular intervals.

Calculation: The total charge passed in Coulombs is calculated by integrating the current
over the 6-hour test period. This value is then used to classify the chloride permeability of the
concrete.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Experimental Validation of M25 Concrete Durability
Models: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574474#experimental-validation-of-m25-concrete-
durability-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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